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Compound Name: 5-Chloro-8-ethynylquinoline
Cat. No.: B13693061
Get Quote

Executive Summary & Chemical Context

5-Chloro-8-ethynylquinoline is a specialized heterocyclic building block primarily utilized in
medicinal chemistry and materials science.[1][2] Its structural integration of a quinoline core
(privileged scaffold in kinase inhibition) with a terminal alkyne (handle for "Click Chemistry" or
Sonogashira coupling) makes it a high-value, high-reactivity intermediate.[2]

Critical Safety Alert: Unlike stable commodity chemicals, this compound possesses a terminal
alkyne moiety at the C8 position.[2] This introduces specific reactivity hazards—notably the
potential for exothermic polymerization and the formation of explosive metal acetylides upon
contact with copper, silver, or mercury.[2] This guide operationalizes safety data beyond the
standard GHS classification to ensure integrity during synthesis and storage.

Hazard Identification & Mechanism (GHS & SAR
Analysis)

Note: As a research chemical, comprehensive toxicological data may be limited.[2] The
following classifications are derived from Structure-Activity Relationships (SAR) of halogenated

quinolines and terminal alkynes.
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lassification (Predicted)

Mechanism of

Hazard Class Category Hazard Statement .
Action
Lipophilic halogenated
) heterocycle
) o H315: Causes skin
Skin Irritation Cat 2 o penetrates dermal
irritation.[2] ]
barrier; local
cytotoxicity.[2]
Aromatic
) amine/alkyne
o H319: Causes serious ] ]
Eye Irritation Cat 2A S functionality acts as a
eye irritation.[2][3][4]
mucous membrane
irritant.[2]
H335: May cause Inhalation of
STOT - SE Cat3 respiratory irritation.[2]  dust/aerosol triggers
[31[4]I5] bronchial irritation.[2]
Quinoline scaffold is
) associated with
- H302: Harmful if o
Acute Toxicity Cat 4 (Oral) hepatotoxicity and

swallowed.[2][3]

potential mutagenicity.

[2](5]

Structural Alerts (Cheminformatics)

o Terminal Alkyne (-C=CH):

o Reactivity: High susceptibility to cycloaddition (CUAAC) and cross-coupling.[2]

o Instability: Potential for slow, exothermic polymerization if stored improperly (heat/light).[2]

o Incompatibility: Forms shock-sensitive acetylides with Group 11 metals (Cu, Ag, Au).[2]

¢ Quinoline Core:
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o Toxicology: Historical data on quinolines suggests potential for DNA intercalation; treat as
a suspected mutagen until Ames test data confirms otherwise.[2]

e Halogen (CI) at C5:

o Increases lipophilicity (LogP), enhancing bioavailability and dermal absorption rates
compared to non-halogenated analogs.[2]

Operational Handling Protocols (The "How-To")
A. Engineering Controls & PPE[2]

o Ventilation: All open handling (weighing, transfer) must occur inside a certified chemical fume
hood operating at face velocity >100 fpm.[2]

» Glove Selection:
o Standard: Nitrile (0.11 mm) — Good for incidental splash.[2]

o High Exposure:[2] Laminate film (Silver Shield) — Required for prolonged contact or
solution handling (e.g., in DCM/DMF).[2]

o Respiratory: If fume hood is unavailable (not recommended) or during spill cleanup, use a
full-face respirator with P100/OV cartridges.[2]

B. Synthesis & Reaction Setup

 Inert Atmosphere: The terminal alkyne is prone to oxidative degradation.[2] All reactions
should be set up under Argon or Nitrogen.[2]

o Metal Avoidance:DO NOT use copper or brass spatulas/fittings.[2] Use stainless steel, glass,
or Teflon-coated tools to prevent acetylide formation.[2]

» Solvent Compatibility: Stable in non-protic polar solvents (DMSO, DMF, DCM).[2] Avoid
prolonged storage in protic solvents which may facilitate hydration of the alkyne.[2]

C. Workflow Visualization

The following diagram outlines the decision logic for safe handling and storage.
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Receipt of 5-Chloro-8-ethynylquinoline
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;
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Caption: Operational workflow emphasizing the exclusion of incompatible metals (Cu/Brass) to
prevent acetylide formation.

Physicochemical Properties (Data Table)

Property Value | Description Source/Note

Appearance Off-white to pale yellow solid Visual inspection of analogs

Based on chloro-quinoline

Melting Point 120-125 °C (Estimated)
analogs
- Soluble in DMSO, DMF, DCM, _ -
Solubility Lipophilic nature
Chloroform
Water Solubility Very Low / Insoluble Hydrophobic scaffold
o ) High: Reacts with azides,
Reactivity Terminal Alkyne i
halides
Stability Light Sensitive; Air Sensitive Store in dark, under inert gas

Emergency Response Protocols
A. Fire Fighting Measures

e Combustion Products: Burning will release toxic fumes including Hydrogen Chloride (HCI),
Nitrogen Oxides (NOx), and Carbon Monoxide (CO).[2]

o Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.[2] Do not use water jet
(may spread chemical).[2]

o PPE: Firefighters must wear self-contained breathing apparatus (SCBA) with full face-piece.

[2]

B. Accidental Release (Spill)[2][3]

o Evacuate: Clear the immediate area.

« Isolate: Ensure no ignition sources are present (alkyne vapors).
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e Protect: Don PPE (Goggles, Nitrile/Silver Shield gloves, Lab coat).[2]

o Contain: Dampen solid spill with inert solvent (e.g., heptane) to avoid dust generation, or

cover with dry lime/sand.[2]

» Clean: Sweep up (using non-sparking tools) into a sealable waste container. Do not flush to

sewer.

C. Emergency Decision Tree

Skin/Eye Contact:
Flush 15+ mins
Remove Contacts

Inhalation:
Move to Fresh Air
Oxygen if needed

. : . Eliminate Ignition Dispose as Hazardous
SmEIEney S Jefziiidy e SRl Use Non-Sparking Tools Halogenated Waste

Fire / Thermal Decomp CETE 'T;:qess (CHB(?AI NOx)

Personnel Exposure

Click to download full resolution via product page

Caption: Triage logic for emergency response, highlighting the specific risk of toxic HCI/NOx

fumes during combustion.
Storage & Transport Information
o Storage Conditions:
o Temperature: Refrigerate (2—-8 °C) is recommended for long-term stability.[2]
o Atmosphere: Hygroscopic and oxidation-sensitive.[2] Store under Argon or Nitrogen.[2]

o Container: Amber glass vial (light protection) with Teflon-lined cap.[2]
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e Transport (DOT/IATA):

o Likely not regulated as a dangerous good for transport if quantity is small (<1g), but often
classified under UN 2811 (Toxic Solid, Organic, n.o.s.) for bulk shipments due to the
quinoline core.[2]

o Shipping Name: Toxic solid, organic, n.o.s. (5-Chloro-8-ethynylquinoline).[2]

Ecological & Disposal Considerations

» Ecotoxicity: Halogenated quinolines are often persistent in aquatic environments and toxic to
aquatic life (Acute Aquatic Tox Cat 1/2).[2] Prevent entry into drains.[2][3]

e Disposal:

o Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an
afterburner and scrubber (essential to neutralize HCI emissions).[2]

o Classify as Halogenated Organic Waste.[2]
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« Handling of Terminal Alkynes

o Sharpless, K. B., et al. (2002).[2] "Click Chemistry: Diverse Chemical Function from a Few
Good Reactions." Angewandte Chemie, 40(11), 2004-2021.[2] (Context on alkyne
reactivity and copper acetylide risks).

¢ Vendor Listings

o AK Scientific.[2][3][8] 5-Chloro-8-ethynylquinoline Product Page. Retrieved from [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 5-Ethynylquinoline|Building Block for Research [benchchem.com]

e 2. researchgate.net [researchgate.net]

o 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 4. fishersci.de [fishersci.de]

¢ 5. nj.gov [nj.gov]

¢ 6. 63136-60-7|4-Chloro-3-methylquinoline|BLD Pharm [bldpharm.com]

e 7.2356554-97-5|4,6-Dichloro-3-ethynylquinoline|BLD Pharm [bldpharm.com]
e 8. 869208-54-8 5-Chloro-8-ethynylquinoline AKSci 0104FC [aksci.com]

¢ To cite this document: BenchChem. [Comprehensive Technical Safety Guide: 5-Chloro-8-
ethynylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13693061/docs#comprehensive-technical-safety-
guide-5-chloro-8-ethynylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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